2-Bromo-4-(1-pyrrolidinylcarbonyl)pyridine

• CAS: 892548-11-7

Protocols & Analytical Methods

Application Notes and Protocols for the Derivatization of 2-Bromo-4-(1-pyrrolidinylcarbonyl)pyridine for Biological Screening

Introduction: A Privileged Scaffold for Drug Discovery

In the landscape of medicinal chemistry, the pyridine ring stands as a "privileged scaffold," a core structural motif frequently found in a wide array of biologically active compounds and approved pharmaceuticals.[1][2] Its ability to form hydrogen bonds, act as a bioisostere for a phenyl ring, and its amenability to chemical modification make it a cornerstone of drug design.[3] Coupled with the pyrrolidine ring, another five-membered nitrogen-containing heterocycle renowned for its prevalence in natural products and its ability to confer favorable physicochemical properties, the 2-bromo-4-(1-pyrrolidinylcarbonyl)pyridine scaffold emerges as a highly valuable starting point for the generation of compound libraries for biological screening.[4][5]

The strategic placement of a bromine atom at the 2-position of the pyridine ring provides a versatile handle for a variety of palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions. The electron-withdrawing nature of the pyrrolidinylcarbonyl group at the 4-position further influences the reactivity of the 2-bromo position, making it amenable to a range of derivatization strategies. This guide provides detailed protocols and expert insights into the derivatization of this scaffold to generate a diverse library of compounds for biological evaluation, particularly in the context of kinase inhibitor discovery and other therapeutic areas.[6]

Strategic Derivatization of the 2-Bromo Position

The bromine atom at the 2-position of the pyridine ring is the primary site for chemical modification. The electron-deficient nature of the pyridine ring, enhanced by the amide group at the 4-position, facilitates several classes of reactions. This section outlines the key derivatization strategies and provides detailed, field-proven protocols.

Suzuki-Miyaura Coupling: Forging C-C Bonds with Aryl and Heteroaryl Moieties

The Suzuki-Miyaura coupling is a robust and widely used method for the formation of carbon-carbon bonds, particularly for the synthesis of biaryl and heteroaryl compounds.[7] This reaction is highly valued for its mild conditions and tolerance of a broad range of functional groups.[8]

Causality Behind Experimental Choices:

• Catalyst and Ligand: The choice of palladium catalyst and phosphine ligand is critical. For electron-deficient heteroaryl halides like 2-bromopyridines, catalyst systems that are both highly active and resistant to deactivation are required.[9] Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] is a reliable choice for many applications, while palladium(II) acetate [Pd(OAc)₂] with a suitable phosphine ligand like XPhos or SPhos can also be highly effective, particularly for more challenging couplings.

• Base: The base plays a crucial role in the transmetalation step of the catalytic cycle. An inorganic base such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) is commonly used. The choice of base can influence the reaction rate and yield, and often needs to be optimized for specific substrates.

• Solvent: A mixture of an organic solvent (like 1,4-dioxane, toluene, or DMF) and an aqueous solution of the base is typically employed to facilitate the dissolution of both the organic and inorganic reagents.

Experimental Workflow: Suzuki-Miyaura Coupling

Caption: Workflow for Suzuki-Miyaura Coupling.

Detailed Protocol: Suzuki-Miyaura Coupling with Phenylboronic Acid

Parameter	Value/Description
Reactants	2-Bromo-4-(1-pyrrolidinylcarbonyl)pyridine (1.0 eq), Phenylboronic acid (1.2 eq)
Catalyst	Pd(PPh₃)₄ (5 mol%)
Base	K₂CO₃ (2.0 eq)
Solvent	1,4-Dioxane/H₂O (4:1 v/v), degassed
Temperature	90 °C
Reaction Time	12-16 hours
Expected Yield	70-90%

Step-by-Step Methodology:

• To a dry Schlenk flask, add 2-bromo-4-(1-pyrrolidinylcarbonyl)pyridine (1.0 mmol, 255 mg), phenylboronic acid (1.2 mmol, 146 mg), and potassium carbonate (2.0 mmol, 276 mg).

• Add tetrakis(triphenylphosphine)palladium(0) (0.05 mmol, 58 mg).[7]

• Seal the flask, and evacuate and backfill with argon three times.

• Add degassed 1,4-dioxane (8 mL) and deionized water (2 mL) via syringe.

• Heat the reaction mixture to 90 °C and stir vigorously for 12-16 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and wash with water (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford (2-phenylpyridin-4-yl)(pyrrolidin-1-yl)methanone.

Sonogashira Coupling: Introducing Alkynyl Functionality

The Sonogashira coupling is a highly efficient method for the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[10] This reaction provides access to a diverse range of alkynyl-substituted pyridines, which are valuable precursors for further transformations and are themselves found in many biologically active molecules.[11]

Causality Behind Experimental Choices:

• Catalyst System: The classic Sonogashira reaction employs a dual catalyst system: a palladium complex (e.g., Pd(PPh₃)₂Cl₂ or Pd(PPh₃)₄) and a copper(I) co-catalyst (e.g., CuI). The palladium catalyst facilitates the main cross-coupling cycle, while the copper co-catalyst is involved in the formation of a copper acetylide intermediate.

• Base: A mild amine base, such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA), is typically used. The base serves to deprotonate the terminal alkyne and also acts as a solvent or co-solvent.

• Solvent: Anhydrous and deoxygenated solvents such as tetrahydrofuran (THF) or dimethylformamide (DMF) are commonly used to prevent side reactions and catalyst deactivation.

Experimental Workflow: Sonogashira Coupling

Caption: Workflow for Sonogashira Coupling.

Detailed Protocol: Sonogashira Coupling with Phenylacetylene

Parameter	Value/Description
Reactants	2-Bromo-4-(1-pyrrolidinylcarbonyl)pyridine (1.0 eq), Phenylacetylene (1.1 eq)
Catalyst	Pd(PPh₃)₂Cl₂ (2 mol%)
Co-catalyst	CuI (1 mol%)
Base	Triethylamine (Et₃N)
Solvent	Anhydrous, degassed THF
Temperature	Room Temperature to 50 °C
Reaction Time	4-8 hours
Expected Yield	65-85%

Step-by-Step Methodology:

• To a dry Schlenk flask under an argon atmosphere, add 2-bromo-4-(1-pyrrolidinylcarbonyl)pyridine (1.0 mmol, 255 mg), bis(triphenylphosphine)palladium(II) dichloride (0.02 mmol, 14 mg), and copper(I) iodide (0.01 mmol, 1.9 mg).[8]

• Add anhydrous and degassed THF (10 mL) and triethylamine (2.0 mmol, 0.28 mL).

• Add phenylacetylene (1.1 mmol, 0.12 mL) dropwise to the stirred solution.

• Stir the reaction mixture at room temperature, or gently heat to 50 °C if the reaction is sluggish, and monitor by TLC or LC-MS.

• Upon completion, cool to room temperature and filter the reaction mixture through a pad of Celite®, washing with THF.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate (20 mL) and wash with saturated aqueous ammonium chloride solution (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford (2-(phenylethynyl)pyridin-4-yl)(pyrrolidin-1-yl)methanone.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds.[12] This reaction allows for the introduction of a wide variety of primary and secondary amines at the 2-position of the pyridine ring, providing access to a rich diversity of structures for biological screening.[6]

Causality Behind Experimental Choices:

• Catalyst and Ligand: The success of the Buchwald-Hartwig amination is highly dependent on the choice of a bulky, electron-rich phosphine ligand. Ligands such as Xantphos, RuPhos, or BrettPhos are often employed in combination with a palladium source like Pd₂(dba)₃ or Pd(OAc)₂. These ligands facilitate both the oxidative addition and reductive elimination steps of the catalytic cycle.[13]

• Base: A strong, non-nucleophilic base is required. Sodium tert-butoxide (NaOtBu) is the most commonly used base for this transformation.

• Solvent: Anhydrous, aprotic solvents such as toluene or 1,4-dioxane are typically used.

Experimental Workflow: Buchwald-Hartwig Amination

Caption: Workflow for Buchwald-Hartwig Amination.

Detailed Protocol: Buchwald-Hartwig Amination with Aniline

Parameter	Value/Description
Reactants	2-Bromo-4-(1-pyrrolidinylcarbonyl)pyridine (1.0 eq), Aniline (1.2 eq)
Catalyst	Pd₂(dba)₃ (2 mol%)
Ligand	Xantphos (4 mol%)
Base	Sodium tert-butoxide (NaOtBu) (1.4 eq)
Solvent	Anhydrous, degassed Toluene
Temperature	100 °C
Reaction Time	8-12 hours
Expected Yield	60-80%

Step-by-Step Methodology:

• To a dry Schlenk tube, add sodium tert-butoxide (1.4 mmol, 135 mg).

• Add tris(dibenzylideneacetone)dipalladium(0) (0.02 mmol, 18 mg) and Xantphos (0.04 mmol, 23 mg).

• Add 2-bromo-4-(1-pyrrolidinylcarbonyl)pyridine (1.0 mmol, 255 mg).

• Seal the tube, and evacuate and backfill with argon three times.

• Add anhydrous and degassed toluene (5 mL) and aniline (1.2 mmol, 0.11 mL).

• Heat the reaction mixture to 100 °C and stir for 8-12 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate (20 mL).

• Filter the mixture through a pad of Celite®, washing with ethyl acetate.

• Wash the filtrate with water (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford (2-(phenylamino)pyridin-4-yl)(pyrrolidin-1-yl)methanone.

Nucleophilic Aromatic Substitution (SNAr): A Metal-Free Approach

Nucleophilic aromatic substitution (SNAr) is a powerful, metal-free method for the functionalization of electron-deficient aromatic rings.[14] The electron-withdrawing nature of the pyridine nitrogen and the 4-carbonyl group makes the 2-position susceptible to attack by strong nucleophiles, leading to the displacement of the bromide.

Causality Behind Experimental Choices:

• Nucleophile: Strong nucleophiles such as alkoxides, thiolates, and secondary amines are typically required for SNAr reactions on 2-bromopyridines.

• Solvent: Polar aprotic solvents like dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF) are often used to dissolve the reagents and stabilize the charged intermediate (Meisenheimer complex).

• Temperature: The reaction often requires elevated temperatures to overcome the activation energy barrier for the initial nucleophilic attack.

Experimental Workflow: Nucleophilic Aromatic Substitution (SNAr)

Caption: Workflow for Nucleophilic Aromatic Substitution.

Detailed Protocol: SNAr with Morpholine

Parameter	Value/Description
Reactants	2-Bromo-4-(1-pyrrolidinylcarbonyl)pyridine (1.0 eq), Morpholine (1.2 eq)
Base	Potassium carbonate (K₂CO₃) (2.0 eq)
Solvent	Dimethyl sulfoxide (DMSO)
Temperature	100 °C
Reaction Time	12-24 hours
Expected Yield	50-70%

Step-by-Step Methodology:

• To a stirred solution of 2-bromo-4-(1-pyrrolidinylcarbonyl)pyridine (1.0 mmol, 255 mg) in DMSO (5 mL), add morpholine (1.2 mmol, 0.10 mL) and potassium carbonate (2.0 mmol, 276 mg).

• Heat the reaction mixture to 100 °C and monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature and pour it into water (20 mL).

• Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Combine the organic layers and wash with brine (2 x 10 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: dichloromethane/methanol gradient) to afford morpholin-4-yl(2-(morpholin-4-yl)pyridin-4-yl)methanone.

Characterization of Derivatized Products

Thorough characterization of the synthesized compounds is essential to confirm their identity and purity. The following techniques are recommended:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for structural elucidation. The disappearance of the signals corresponding to the protons in the vicinity of the bromine atom on the pyridine ring and the appearance of new signals corresponding to the introduced moiety are indicative of a successful reaction.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the molecular weight and elemental composition of the final products.

• High-Performance Liquid Chromatography (HPLC): HPLC is used to assess the purity of the final compounds.

Application in Biological Screening

Derivatives of 2,4-disubstituted pyridines have shown significant promise in various therapeutic areas, particularly as kinase inhibitors.[2][3][15] Kinases are a class of enzymes that play a critical role in cell signaling, and their dysregulation is a hallmark of many diseases, including cancer. The synthesized library of compounds based on the 2-bromo-4-(1-pyrrolidinylcarbonyl)pyridine scaffold can be screened against a panel of kinases to identify potential inhibitors. The diverse functionalities introduced at the 2-position can explore different regions of the kinase active site, leading to the identification of potent and selective inhibitors.

Conclusion

The 2-bromo-4-(1-pyrrolidinylcarbonyl)pyridine scaffold is a versatile and valuable starting point for the construction of diverse chemical libraries for biological screening. The protocols detailed in this guide for Suzuki-Miyaura coupling, Sonogashira coupling, Buchwald-Hartwig amination, and nucleophilic aromatic substitution provide robust and reliable methods for the derivatization of this scaffold. By leveraging these synthetic strategies, researchers can efficiently generate a wide array of novel compounds with the potential to modulate biological targets and serve as starting points for the development of new therapeutics.

References

• Razafindrainibe, F., et al. (2017). Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6-alkynyl-3-fluoro-2-pyridinamidoximes. ePrints Soton.
• BenchChem. (2025). Application Notes and Protocols for Sonogashira Coupling with 2-Amino-4-bromopyridine. BenchChem.
• Wikipedia. (2023). Sonogashira coupling. Wikipedia.
• BenchChem. (2025). Application Notes and Protocols: Suzuki- Miyaura Coupling of 2-Bromo-5-methylpyridin-4- amine with Arylboronic Acids for Drug Discovery. BenchChem.
• Wikipedia. (2023). Suzuki reaction. Wikipedia.
• Antre, R. V., et al. (2011). Suzuki coupling on 4-(3-bromobenzylidene)-3-methyl- 1-phenyl-1H-pyrazol-5(4H)-one. International Journal of Drug Design and Discovery, 2(4), 674–675.
• Li Petri, G., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Pharmaceuticals, 14(8), 803.
• De, S., et al. (2022). Pyridine: the scaffolds with significant clinical diversity. RSC Advances, 12(24), 15068-15095.
• ResearchGate. (2018). Buchwald coupling of 1 with various anilines and 2‐aminopyridines...
• Zibaseresht, R. (2019). Synthesis and characterization of a new ditopic bipyridine-terpyridine bridging ligand using a Suzuki cross-coupling reaction. Arkivoc, 2019(6), 277-287.
• BenchChem. (2025). Application Notes and Protocols: Nucleophilic Aromatic Substitution on 2-Bromo-4-fluoro-5-methylpyridine. BenchChem.
• Taylor & Francis Online. (2023). Discovery of new pyridine-quinoline hybrids as competitive and non-competitive PIM-1 kinase inhibitors with apoptosis induction and caspase 3/7 activation capabilities. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 2163629.
• Singh, P., et al. (2022). Design, synthesis and anticancer activity studies of some novel 1, 2, 4 triazole pyridine derivatives. International Journal of Pharmaceutical Chemistry and Analysis, 9(2), 65-71.
• Biomedical Research. (2016).
• Royal Society of Chemistry. (2007). Supplementary Information for A Zirconium Bis(amidate) Complex Exhibiting Improved Aminoalkene Cyclohydroamination Activity. The Royal Society of Chemistry.
• Preprints.org. (2020).
• ChemicalBook. (2023). (2-AMINO-PHENYL)-PYRROLIDIN-1-YL-METHANONE | 52745-20-7. ChemicalBook.
• PubMed. (2010). Mass spectrometry for detection of 4-hydroxy-trans-2-nonenal (HNE) adducts with peptides and proteins. Mass Spectrometry Reviews, 29(6), 839-868.
• PubMed. (2016). Discovery and Optimization of N-Substituted 2-(4-pyridinyl)
• IntechOpen. (2023). Pyridine derivatives as preferable scaffolds for the process of discovering new drugs. IntechOpen.
• Supporting inform
• Wikipedia. (2023).

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Reference Data & Comparative Studies

A Comparative Guide to the Analytical Validation of 2-Bromo-4-(1-pyrrolidinylcarbonyl)pyridine Purity

For Researchers, Scientists, and Drug Development Professionals

The precise determination of purity for chemical intermediates is a cornerstone of robust drug discovery and development. Impurities can significantly alter chemical reactivity, introduce unforeseen toxicities, and compromise the integrity of research data. This guide provides a comprehensive framework for the analytical validation of 2-Bromo-4-(1-pyrrolidinylcarbonyl)pyridine, a key building block in medicinal chemistry. We will explore and compare the primary analytical techniques, grounded in the principles of scientific integrity and regulatory expectations, to ensure the reliability and accuracy of purity assessments.

The Criticality of Purity in Synthesis and Development

2-Bromo-4-(1-pyrrolidinylcarbonyl)pyridine serves as a versatile scaffold in the synthesis of a wide range of biologically active molecules. The presence of even minute quantities of impurities, which can be unreacted starting materials, by-products, or degradation products, can have a cascading effect on downstream applications.[1] Therefore, a validated, robust analytical method for purity determination is not merely a quality control measure but a fundamental prerequisite for reproducible and reliable scientific outcomes.[1]

Strategic Approach to Analytical Validation

A successful analytical validation demonstrates that a chosen method is fit for its intended purpose.[2] This involves a systematic evaluation of various performance characteristics to ensure the method is accurate, precise, and reliable. The International Council for Harmonisation (ICH) provides a widely accepted framework for this process, which we will adapt for the specific analysis of 2-Bromo-4-(1-pyrrolidinylcarbonyl)pyridine.[3][4]

Caption: A general workflow for analytical method development and validation.

Comparative Analysis of Primary Analytical Techniques

The choice of analytical technique is contingent on the physicochemical properties of 2-Bromo-4-(1-pyrrolidinylcarbonyl)pyridine and its potential impurities. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are the most common and powerful techniques for purity assessment.[5]

High-Performance Liquid Chromatography (HPLC)

HPLC is exceptionally well-suited for the analysis of non-volatile and thermally labile compounds like 2-Bromo-4-(1-pyrrolidinylcarbonyl)pyridine.[5][6] A reversed-phase method is typically the first choice due to its versatility and applicability to a broad range of moderately polar to nonpolar compounds.

Causality Behind Experimental Choices:

• Reversed-Phase (C18 column): The nonpolar stationary phase (C18) effectively retains the analyte and related impurities, allowing for separation based on their hydrophobicity.

• UV Detection: The pyridine ring in the analyte contains a chromophore that absorbs UV light, making UV detection a sensitive and straightforward method for quantification.

• Gradient Elution: A gradient of water and an organic solvent (like acetonitrile) is often employed to ensure the elution of both more polar and less polar impurities within a reasonable timeframe, providing a comprehensive impurity profile.

Gas Chromatography (GC)

GC is an excellent alternative, particularly for assessing the presence of volatile or semi-volatile impurities that may not be readily detected by HPLC.[5][6] Given the potential for volatile starting materials or by-products in the synthesis of the target compound, GC can provide complementary and crucial information.

Causality Behind Experimental Choices:

• Flame Ionization Detector (FID): FID is a robust and universally responsive detector for organic compounds, making it ideal for quantitative purity analysis by area percent normalization.

• Temperature Programming: A temperature ramp is used to facilitate the separation of compounds with a range of boiling points, ensuring sharp peaks and good resolution.

• Split Injection: For the analysis of a relatively pure substance, a high split ratio is used to prevent column overloading and maintain peak symmetry.[6]

Caption: Decision tree for selecting between HPLC and GC analysis.

A Framework for Method Validation: Experimental Protocols and Data

The following sections outline the key validation parameters as stipulated by ICH guidelines.[3][4][7] We will provide detailed experimental protocols and representative data for both a proposed HPLC and GC method.

Proposed Analytical Methods

HPLC Method:

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 10% B to 90% B over 15 minutes

• Flow Rate: 1.0 mL/min

• Detector: UV at 254 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve in 50:50 Water:Acetonitrile to a concentration of 1 mg/mL.

GC Method:

• Column: DB-5, 30 m x 0.25 mm, 0.25 µm

• Carrier Gas: Helium

• Oven Program: Start at 100°C, hold for 1 min, ramp to 280°C at 20°C/min, hold for 5 min.[6]

• Injector Temperature: 250°C

• Detector (FID) Temperature: 300°C[6]

• Injection: 1 µL, 50:1 split ratio[6]

• Sample Preparation: Dissolve in Dichloromethane to a concentration of 1 mg/mL.[6]

Specificity (Selectivity)

Objective: To demonstrate that the analytical method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.

Experimental Protocol:

• Prepare a solution of the 2-Bromo-4-(1-pyrrolidinylcarbonyl)pyridine reference standard.

• Prepare solutions of known, potential impurities (if available).

• Prepare a mixed solution containing the reference standard and all potential impurities.

• Inject and analyze each solution according to the proposed HPLC or GC method.

• For HPLC: A photodiode array (PDA) detector can be used to assess peak purity.

• Acceptance Criteria: The peak for the main component should be free from interference from any impurity peaks, and the resolution between the main peak and the closest eluting impurity should be greater than 1.5.

Linearity

Objective: To demonstrate that the analytical procedure's results are directly proportional to the concentration of the analyte in the sample over a specified range.

Experimental Protocol:

• Prepare a stock solution of the reference standard.

• Create a series of at least five dilutions from the stock solution, covering a range from 50% to 150% of the nominal sample concentration (e.g., 0.5, 0.75, 1.0, 1.25, 1.5 mg/mL).[3]

• Inject each concentration in triplicate.

• Plot the average peak area against the concentration and perform a linear regression analysis.

• Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.999.

Table 1: Representative Linearity Data

Technique	Concentration Range (mg/mL)	Correlation Coefficient (r²)
HPLC	0.5 - 1.5	0.9995
GC	0.5 - 1.5	0.9992

Range

Objective: The range of an analytical procedure is the interval between the upper and lower concentration of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.[4]

Experimental Protocol: The data from the linearity, accuracy, and precision studies are used to establish the range. For an assay of a drug substance, the range is typically 80% to 120% of the test concentration.[3]

Accuracy

Objective: To determine the closeness of the test results obtained by the method to the true value.

Experimental Protocol (Spiking Method):

• Prepare a sample of 2-Bromo-4-(1-pyrrolidinylcarbonyl)pyridine with a known, lower purity.

• Spike this sample with known amounts of the reference standard at three concentration levels (e.g., 80%, 100%, and 120% of the nominal concentration).

• Prepare each concentration level in triplicate.

• Analyze the samples and calculate the percentage recovery of the spiked standard.

• Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.

Table 2: Representative Accuracy Data

Technique	Spiking Level	Mean Recovery (%)	% RSD
HPLC	80%	99.5	0.8
100%	100.2	0.5
120%	101.1	0.6
GC	80%	98.9	1.1
100%	99.8	0.9
120%	100.5	1.0

Precision

Objective: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions. Precision is evaluated at two levels: repeatability and intermediate precision.

Experimental Protocol:

• Repeatability (Intra-assay precision):

  • Prepare six independent samples at 100% of the test concentration.

  • Analyze these samples on the same day, with the same analyst, and on the same instrument.

  • Calculate the relative standard deviation (%RSD) of the results.

• Intermediate Precision (Inter-assay precision):

  • Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

  • Calculate the %RSD for this set of data and compare it with the repeatability data.

• Acceptance Criteria: The %RSD for repeatability should be ≤ 1.0%, and for intermediate precision, it should be ≤ 2.0%.

Table 3: Representative Precision Data

Technique	Precision Level	% RSD
HPLC	Repeatability	0.45
Intermediate Precision	0.82
GC	Repeatability	0.68
Intermediate Precision	1.25

Detection Limit (LOD) and Quantitation Limit (LOQ)

Objective:

• LOD: The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.

• LOQ: The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.[8]

Experimental Protocol (Based on Signal-to-Noise):

• Determine the concentration of the analyte that gives a signal-to-noise ratio of approximately 3:1 for LOD and 10:1 for LOQ. This can be achieved by injecting a series of dilute solutions.

• Acceptance Criteria: The LOQ must be demonstrated to be precise, with an RSD of ≤ 10%.

Table 4: Representative LOD and LOQ Data

Technique	LOD (µg/mL)	LOQ (µg/mL)
HPLC	0.1	0.3
GC	0.2	0.6

Robustness

Objective: To measure the capacity of an analytical procedure to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.[3]

Experimental Protocol:

• Introduce small, deliberate changes to the method parameters one at a time.

  • HPLC: Flow rate (±0.1 mL/min), column temperature (±5°C), mobile phase composition (±2% organic).

  • GC: Oven temperature ramp (±2°C/min), carrier gas flow rate (±0.1 mL/min).

• Analyze a standard solution under each modified condition.

• Acceptance Criteria: The system suitability parameters (e.g., peak asymmetry, resolution) should remain within acceptable limits, and the assay result should not significantly change.

Conclusion: A Multi-faceted Approach to Purity Assurance

Both HPLC and GC are powerful and complementary techniques for the comprehensive purity assessment of 2-Bromo-4-(1-pyrrolidinylcarbonyl)pyridine. While HPLC is generally the primary choice for non-volatile compounds, GC provides an essential orthogonal method for detecting volatile impurities. The successful validation of these analytical methods, following a structured protocol based on ICH guidelines, is indispensable.[7][9] It ensures that the data generated is reliable, reproducible, and fit for purpose, thereby upholding the integrity of research and development activities. For absolute structural confirmation and the identification of unknown impurities, hyphenated techniques such as LC-MS and GC-MS are invaluable tools that should be integrated into a comprehensive analytical strategy.[1]

References

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